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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of heptafluoroisopropyl iodide, a key
reagent in fluoroalkylation chemistry. It covers its chemical and physical properties, synthesis,
and applications, with a focus on its utility in the development of pharmaceuticals and other
advanced materials. Detailed experimental protocols for its use and important safety
information are also included.

Chemical Identity and Properties

Heptafluoroisopropyl iodide, also known as heptafluoro-2-iodopropane or perfluoroisopropyl
iodide, is a dense, colorless to yellowish liquid.[1] Its core chemical and physical properties are
summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

677-69-0[1][2][3]

Molecular Formula

CsF71[1][3]

Molecular Weight 295.93 g/mol [1][2]
Heptafluoro-2-iodopropane, Perfluoroisopropyl
Synonyms o
iodide, 2-lodoperfluoropropane[2][4][5]
InChl Key BBZVTTKMXRPMHZ-UHFFFAQYSA-N[2][6]

SMILES String

FC(R)(F)C(F)(NC(F)(FF[2][6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow/red clear liquid[3][4]
Boiling Point 40 °C (lit)[2][7]

Melting Point -58 °C[7]

Density 2.08 g/mL at 25 °C (lit.)[2][7]

Refractive Index

n20/D 1.329 (lit.)[2][7]

Vapor Pressure

7.12 psi (20 °C)[2][7]

Solubility

Insoluble in water[7]

Stability

Stable under recommended storage conditions;
light-sensitive[2][7]

Incompatibilities

Strong oxidizing agents[2]

Hazardous Decomposition

Carbon oxides, Hydrogen fluoride, Hydrogen

iodide under fire conditions[2]

Synthesis of Heptafluoroisopropyl lodide
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A common laboratory-scale synthesis of heptafluoroisopropyl iodide involves the addition of
iodine monofluoride to hexafluoropropene.[1][7] This electrophilic addition reaction proceeds
readily to yield the desired product. Industrial production may utilize similar methodologies,
focusing on process optimization and scalability.
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Caption: Synthesis of Heptafluoroisopropyl lodide.

Applications in Research and Development

Heptafluoroisopropyl iodide is a versatile building block for the introduction of the
heptafluoroisopropyl group into organic molecules. This moiety is of particular interest in drug
development, as the incorporation of fluorine can significantly enhance a molecule's metabolic
stability, bioavailability, and binding affinity.[3]

Key applications include:

e Pharmaceutical Synthesis: Used in the synthesis of fluorinated pharmaceuticals, which often
exhibit improved pharmacokinetic properties.[3]

» Grignard Reagents: It is a precursor to perfluoroisopropyl magnesium halides, which are
powerful nucleophiles for the formation of carbon-carbon bonds with electrophilic substrates.

[1]8]

» Telomerization Reactions: Acts as a chain-transfer agent in the polymerization of
fluoroalkenes such as 1,1-difluoroethylene and tetrafluoroethylene.[1][8]
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» Material Science: Employed in the development of specialized polymers and coatings with
high thermal and chemical resistance.[3]

e Agrochemicals: The heptafluoroisopropyl group can impart desirable properties to new
generations of pesticides and herbicides.[3]

Experimental Protocols
Preparation of Perfluoroisopropylmagnesium Bromide
(Grignhard Reagent)

This protocol describes a general procedure for the preparation of the Grignard reagent from
heptafluoroisopropyl iodide. All glassware should be thoroughly dried, and the reaction
should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Heptafluoroisopropyl iodide

A crystal of iodine (as an initiator)

Procedure:

Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with
a reflux condenser, a dropping funnel, and a nitrogen inlet.

o Add a small crystal of iodine to the flask. The iodine helps to activate the magnesium
surface.

e Add a small amount of anhydrous solvent (diethyl ether or THF) to cover the magnesium.

» Dissolve heptafluoroisopropyl iodide in anhydrous solvent in the dropping funnel.
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Add a small portion of the heptafluoroisopropyl iodide solution to the magnesium
suspension. The reaction is initiated when the color of the iodine disappears and bubbling is
observed. Gentle warming may be necessary to start the reaction.

Once the reaction has started, add the remaining heptafluoroisopropyl iodide solution
dropwise at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete reaction.

The resulting grey-to-brown solution of perfluoroisopropylmagnesium iodide is ready for use
in subsequent reactions.
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Reaction Setup

Dry Glassware under Inert Atmosphere

y

Add Magnesium Turnings and lodine Crystal

l

Add Anhydrous Solvent

Grignard Reaction

Prepare Solution of Heptafluoroisopropyl lodide

l

Initiate Reaction with Small Amount of Reagent

:

Dropwise Addition of Reagent Solution

:

Reflux to Complete Reaction

Product

Perfluoroisopropylmagnesium lodide Solution

Click to download full resolution via product page

Caption: Grignard Reagent Formation Workflow.
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Purification of Heptafluoroisopropyl lodide

For applications requiring high purity, heptafluoroisopropyl iodide can be purified by gas
chromatography on a triacetin column, followed by bulb-to-bulb distillation at low temperature.
[1] For stabilization during storage, it is recommended to store the purified liquid over copper
powder.[1]

Safety and Handling

Heptafluoroisopropyl iodide is a hazardous chemical and should be handled with appropriate

safety precautions.

Table 3: Hazard and Safety Information
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Hazard Category Description

Causes skin irritation (H315), Causes serious
GHS Hazard Statements eye irritation (H319), Harmful if inhaled (H332),
May cause respiratory irritation (H335)[2]

Avoid breathing vapors/mist (P261), IF
INHALED: Remove to fresh air (P304+P340), IF

Precautionary Statements IN EYES: Rinse cautiously with water for
several minutes (P305+P351+P338), Store
locked up (P405)[2]

Chemical safety goggles, protective gloves, and
Personal Protective Equipment a respirator are recommended. Work in a well-

ventilated area or a fume hood.[5]

Inhalation: Move to fresh air. Skin Contact:

Wash with soap and water. Eye Contact: Rinse
First Aid with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Seek

medical attention in all cases of exposure.[2][5]

Store in a cool, dry, well-ventilated place away

from light and incompatible materials.

Storage )
Recommended storage temperature is 2-8 °C.
[2]
Absorb spills with an inert material and dispose
Spill and Disposal of as hazardous waste. Do not allow to enter

drains.[2]

Disclaimer: This guide is intended for informational purposes only and does not constitute a
complete safety data sheet. Always consult the full Safety Data Sheet (SDS) from the supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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